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Introduction
Imazapyr is a broad-spectrum systemic herbicide belonging to the imidazolinone chemical

class.[1][2] It is widely utilized in the management of a broad range of terrestrial and aquatic

vegetation, including annual and perennial grasses, broadleaf weeds, and woody species.[3][4]

Its herbicidal activity stems from the inhibition of a key enzyme in the biosynthesis of branched-

chain amino acids in plants.[3] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, mechanism of action, and relevant

experimental methodologies for the study of imazapyr.

Chemical Structure and Identification
Imazapyr is a complex organic molecule characterized by a pyridine ring linked to an

imidazolinone ring. The IUPAC name for imazapyr is 2-(4-methyl-5-oxo-4-propan-2-yl-1H-

imidazol-2-yl)pyridine-3-carboxylic acid.[3]
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Identifier Value

IUPAC Name
2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-

yl)pyridine-3-carboxylic acid[3]

CAS Number 81334-34-1[3]

Molecular Formula C₁₃H₁₅N₃O₃[3]

Molecular Weight 261.28 g/mol [3]

Canonical SMILES
CC(C)C1(C)C(=O)NC(=N1)C2=C(C=CC=N2)C(

=O)O

Physicochemical Properties
The physicochemical properties of imazapyr are crucial for understanding its environmental

fate and biological activity. A summary of these properties is presented in the table below.

Property Value Conditions

Melting Point 168–172 °C Technical material[5]

Water Solubility 11.3 g/L 25 °C (acid form)[5]

650 g/L (isopropylamine salt)[5]

Vapor Pressure < 2.7 × 10⁻⁵ Pa 45 °C[5]

pKa 3.8 Weak acid[5]

Octanol-Water Partition

Coefficient (log Kow)
-0.39 pH 4, 20 °C[5]

Density 1.36 g/cm³
20 °C (pure active ingredient)

[5]

Mechanism of Action: Inhibition of Acetolactate
Synthase
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Imazapyr's herbicidal effect is mediated through the inhibition of acetolactate synthase (ALS),

also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is pivotal in the

biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine, which are

essential for protein synthesis and cell growth in plants.[5][6] By inhibiting ALS, imazapyr

disrupts these vital processes, leading to the cessation of plant growth and eventual death.[3]

This enzyme is not present in animals, which contributes to the low direct toxicity of imazapyr to

mammals.[4]

Imazapyr Acetolactate Synthase
(ALS/AHAS)

 inhibits Branched-Chain Amino Acid
(Val, Leu, Ile) Synthesis

 catalyzes Protein Synthesis required for Cell Growth &
DNA Synthesis

 essential for Plant Death cessation leads to

Start
Prepare Sample:

Finely powder imazapyr
and pack into capillary tube

Setup Apparatus:
Place capillary in calibrated

melting point apparatus

Heat Sample:
Increase temperature at a

controlled rate (1-2 °C/min)

Observe & Record:
Note initial and final

melting temperatures
End
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Start

Extract ALS Enzyme
from plant tissue

Prepare Reaction Mixtures:
- Buffer, Substrates, Cofactors

- Varying Imazapyr concentrations
- Control (no imazapyr)

Incubate at
Controlled Temperature

Quantify Product (Acetoin)
via Colorimetric Assay

Analyze Data:
- Calculate % Inhibition
- Determine IC50 value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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